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Executive Summary

Amphidinolide Q is a cytotoxic 12-membered macrolide isolated from the marine
dinoflagellate Amphidinium sp.[1] (strain Y-5).[1] Unlike bacterial polyketides which follow
colinear Type | Polyketide Synthase (PKS) logic, Amphidinolide Q originates from the highly
distinct "trans-AT" PKS machinery unique to dinoflagellates.[1] Its assembly involves the
condensation of acetate and propionate units, punctuated by non-canonical carbon deletions
and specific exo-methylene installations characteristic of the Amphidinium genus.[1]

Structural Deconstruction & Carbon Origin

To understand the biosynthesis, we must first map the carbon skeleton.[1] Amphidinolide Q
features a 12-membered lactone ring decorated with specific alkyl branches and an exo-
methylene group.[1]

Retrobiosynthetic Map

Based on structural congeners (Amphidinolides B, H, W) and stable isotope feeding studies on
related Amphidinium metabolites, the carbon framework of Amphidinolide Q is assembled as
follows:
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Structural Feature Biosynthetic Precursor Enzymatic Logic

Initiated by a KSQ
Starter Unit Acetate (Acetyl-CoA) (Ketosynthase-like) or specific
AT domain.[1]

Iterative condensation via

Polyketide Backbone Acetate & Propionate ) )
Claisen-type reactions.[1]
) Incorporation of
C-Methyl Groups Propionate (C2-Methyl)
Methylmalonyl-CoA.[1]
Formed via an HMG-CoA
Acetate +

synthase (HCS) cassette
Exo-methylene . .
mechanism (see Section 3.2).

[1]

-branching

Macrocyclization via
. nucleophilic attack of a distal
Lactone Closure Thioesterase (TE) )
hydroxyl onto the thioester

carbonyl.[1]

The Biosynthetic Machinery: Dinoflagellate PKS

The biosynthesis of Amphidinolide Q does not occur on a standard bacterial Type | PKS
mega-enzyme.[1] Instead, it utilizes the unique Dinoflagellate PKS Architecture.[1]

The "Trans-AT" Paradigm

Genomic analysis of Amphidinium sp. reveals that the Polyketide Synthase genes are discrete
and monofunctional or di-domain proteins, rather than large multi-modular proteins.[1]

o Discrete AT Domains: The Acyltransferase (AT) activity is provided in trans by standalone
enzymes, allowing for "stuttering” or iterative use of modules.[1]

o Domain Scattering: Ketosynthase (KS), Ketoreductase (KR), and Dehydratase (DH) domains
are often encoded on separate genes, requiring specific protein-protein docking for chain
elongation.[1]
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The HMG-CoA Synthase (HCS) Cassette

A defining feature of Amphidinolide Q is the presence of an exo-methylene group.[1] In
standard PKS logic, this is difficult to install.[1] Amphidinium species utilize a "beta-branching"
cassette:

o Beta-Alkylation: An HCS-like domain adds an acetyl group to the beta-keto position of the
growing chain.[1]

e Processing: An Enoyl-CoA Hydratase (ECH) and a Ketosynthase (KS) variant process this
intermediate.[1]

o Result: This sequence installs a pendant methyl or methylene group at the beta-position,
distinct from the alpha-methylation seen with propionate incorporation.[1]

Proposed Assembly Line Pathway

The following diagram illustrates the hypothetical flow of the polyketide chain through the
discrete PKS domains to form Amphidinolide Q.

Polyketide Elongation (Tterative/Trans-AT)

Module 4

(Chain Termination)
[KSIIDHIER]

Click to download full resolution via product page

Figure 1: Proposed modular assembly of Amphidinolide Q, highlighting the trans-AT
mechanism and HCS cassette intervention.

Experimental Validation Protocols

To validate this pathway, the following self-validating experimental systems are standard in the
field.
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Stable Isotope Feeding ()

e Protocol: Culturing Amphidinium sp.[1][2][3][4] (strain Y-5) in seawater medium
supplemented with sodium [1-

Clacetate, [2-
Clacetate, and [1,2-
C
Jacetate.[1]

e Analysis:
C-NMR spectroscopy.

e Expected Outcome:

o Acetate Units: Contiguous doublets in the NMR spectrum indicate intact acetate
incorporation.[1]

o Propionate Units: Observed as C-C-CH

patterns derived from acetate + SAM or direct propionate feeding (though dinoflagellates
often synthesize propionate via the ethylmalonyl-CoA pathway).[1]

o Scrambling Check: Dinoflagellates have high metabolic scrambling (Krebs cycle); labeling
patterns must be corrected for background enrichment.

cDNA Library Screening[1]

o Objective: Isolate the specific PKS genes responsible for Amphidinolide Q.
e Method:

o Extract total RNA from Amphidinium sp.[1] during the exponential growth phase (highest
toxin production).[1]
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o Perform RT-PCR using degenerate primers targeting the Ketosynthase (KS) domains of
Type | PKS.[1]

o Sequence amplicons and perform a BLAST search against known Amphidinium PKS
clusters (e.g., Amphidinolide H synthase).[1]

Total Synthesis as Structural Confirmation

The biosynthetic hypothesis is underpinned by the structural certainty provided by total
synthesis.[1] The absolute stereochemistry of Amphidinolide Q was confirmed by Kobayashi
et al. through asymmetric synthesis.[1]

o Key Fragments: The synthesis relied on coupling a C1-C9 segment (containing the epoxide
and diene) with a C10-C12 segment.[1]

e Relevance: The synthetic strategy often mimics the biosynthetic disconnection, joining two
major polyketide chains, suggesting the natural enzyme might also employ a convergent
assembly or a specific ring-closing geometry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1250277?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/16/7/5422
https://pubmed.ncbi.nlm.nih.gov/21709623/
https://pubmed.ncbi.nlm.nih.gov/21709623/
https://pubs.acs.org/doi/10.1021/acs.orglett.2c03045
https://pubmed.ncbi.nlm.nih.gov/19803529/
https://www.benchchem.com/product/b1250277/docs#biosynthetic-origin-of-amphidinolide-q-a-technical-analysis
https://www.benchchem.com/product/b1250277/docs#biosynthetic-origin-of-amphidinolide-q-a-technical-analysis
https://www.benchchem.com/product/b1250277/docs#biosynthetic-origin-of-amphidinolide-q-a-technical-analysis
https://www.benchchem.com/product/b1250277/docs#biosynthetic-origin-of-amphidinolide-q-a-technical-analysis
https://www.benchchem.com/product/b1250277?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

